Evidence 1: Ultra-Long Carbon Chain (C32) Differentiates from Common LC-PUFA Intermediates
A primary differentiating feature is the acyl chain length of 32 carbons (C32), which places this compound in the 'ultra-long-chain' category, distinct from the more common long-chain PUFA (LC-PUFA) CoA esters such as arachidonoyl-CoA (C20) and docosahexaenoyl-CoA (C22). This classification is based on a defined threshold of >C27 for ultra-long-chain fatty acyl-CoAs [1]. The extended chain length is critical for its role in the latter stages of VLC-PUFA biosynthesis, beyond typical LC-PUFA pathways [2].
| Evidence Dimension | Carbon chain length |
|---|---|
| Target Compound Data | 32 carbons (C32) |
| Comparator Or Baseline | Long-chain PUFA (LC-PUFA) CoA esters (e.g., C20:4-CoA, C22:6-CoA) vs. Ultra-long-chain fatty acyl-CoA threshold |
| Quantified Difference | >C27 threshold for 'ultra-long-chain' classification; C32 is > 5 carbons longer than this threshold [1]. |
| Conditions | Structural classification based on chemical definition and ontology standards [REFS-1, REFS-2]. |
Why This Matters
This structural distinction is critical for procurement in VLC-PUFA research; using a shorter chain analog (e.g., C22-CoA) will not accurately represent the kinetics or specificity of enzymes like ELOVL4 that operate specifically on >C26 substrates.
- [1] ZFIN. (n.d.). ultra-long-chain fatty acyl-CoA. Zebrafish Information Network. https://zfin.org/action/ontology/term-detail/chebi:ZFA:0001602 View Source
- [2] Ikeda, M., Kanao, Y., Yamanaka, M., Sakuraba, H., Mizutani, Y., Igarashi, Y., & Kihara, A. (2008). Characterization of four mammalian 3-hydroxyacyl-CoA dehydratases involved in very long-chain fatty acid synthesis. FEBS Letters, 582(16), 2435-2440. View Source
